[2-Chloro-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid

• Molecular Formula: C21H19ClN2O6S
• Molecular Weight: 462.9 g/mol
• IUPAC Name: 2-[2-chloro-6-methoxy-4-[(Z)-[2-(4-methoxyphenyl)imino-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene]methyl]phenoxy]acetic acid
• InChI: InChI=1S/C21H19ClN2O6S/c1-24-20(27)17(31-21(24)23-13-4-6-14(28-2)7-5-13)10-12-8-15(22)19(16(9-12)29-3)30-11-18(25)26/h4-10H,11H2,1-3H3,(H,25,26)/b17-10-,23-21?
• InChI Key: MGARDUTWICHTPU-FIBLLSQRSA-N
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CC(=C(C(=C2)Cl)OCC(=O)O)OC)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CN1C(=O)C(=CC2=CC(=C(C(=C2)Cl)OCC(=O)O)OC)SC1=NC3=CC=C(C=C3)OC

Description

[2-Chloro-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid, also known as CMOPA, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research.

Scientific Research Applications

[2-Chloro-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid has been used in various scientific research applications, including as a fluorescent probe for detecting reactive oxygen species (ROS) and as a potential anti-inflammatory agent. In addition, this compound has been studied for its potential as a therapeutic agent for the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders.

Mechanism of Action

The mechanism of action of [2-Chloro-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid is not fully understood. However, studies have shown that this compound can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. In addition, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of COX-2 activity, the induction of apoptosis in cancer cells, and the inhibition of ROS production. In addition, this compound has been shown to have antioxidant properties, which may be beneficial for the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One advantage of using [2-Chloro-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid in lab experiments is its versatility. This compound can be used as a fluorescent probe for detecting ROS, as well as a potential anti-inflammatory and anti-cancer agent. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of [2-Chloro-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid. One potential direction is to further investigate its mechanism of action, which may provide insight into its potential therapeutic applications. In addition, studies could be conducted to investigate the effects of this compound on other inflammatory mediators, as well as its potential as a therapeutic agent for the treatment of neurodegenerative disorders. Finally, more research could be done to optimize the synthesis of this compound and to develop new derivatives with improved properties.

Synthesis Methods

The synthesis of [2-Chloro-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid involves several steps, including the reaction of 2-chloro-6-methoxyphenol with 2-bromoacetic acid, followed by the reaction with 2-amino-4-methylthiazole and 4-methoxybenzaldehyde. The final product is obtained after purification and characterization.